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MK-8745 Technical Profile

The table below summarizes key technical characteristics of MK-8745 based on the search results.

Characteristic Description

Primary Target Aurora A Kinase (AURKA) [1] [2] [3]

Reported Specificity >100-fold selectivity for Aurora A over Aurora B in vitro [1] [2]

Key Cellular Effect p53-dependent apoptosis; p53-deficiency leads to polyploidy [1]

[4]

Reported In Vivo Dose
(Xenograft)

800 nM (concentration used in xenograft tumor injections) [4]

Potential Biomarker High TPX2 expression correlates with increased sensitivity [3]

Documented Experimental Context

The search results provide context from published studies that used MK-8745, which can help inform your

own experimental design.
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In Vitro Cell Culture Use: Studies treated various cancer cell lines (e.g., HCT116 colon carcinoma,

non-Hodgkin lymphoma lines) with MK-8745 at concentrations ranging from 1 to 10 µM to analyze
cell cycle arrest and apoptosis [1] [3].

In Vivo Xenograft Use: One study injected MK-8745 directly into xenograft tumors in mice at a
concentration of 800 nM to study tumor growth inhibition [4]. The specific administration route (e.g.,

intravenous, intraperitoneal) for systemic delivery was not explicitly detailed in the search results.
Mechanism Workflow: The cellular decision between apoptosis and polyploidy upon Aurora A

inhibition by MK-8745 depends on the p53 status of the cell, as shown in the following pathway.

MK-8745 Inhibits Aurora A

Cell p53 Status?

Wild-type p53

Proficient

p53 Mutant/Null

Deficient

Short mitotic delay Prolonged mitotic arrest

Completes cytokinesis Undergoes endoreduplication

Apoptosis (Cell Death) Polyploidy
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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